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Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amyl isobutyrate, also known as pentyl 2-methylpropanoate, is an organic ester recognized for

its characteristic fruity aroma, reminiscent of apples, pears, and bananas.[1][2] This compound

is a key ingredient in the flavor and fragrance industries and also finds applications in

cosmetics and pharmaceuticals as a perfuming or flavoring agent.[2][3] This technical guide

provides an in-depth overview of amyl isobutyrate, including its physicochemical properties,

detailed experimental protocols for its synthesis and analysis, and visual workflows to elucidate

these processes.

Physicochemical Properties of Amyl Isobutyrate
A summary of the key physicochemical properties of amyl isobutyrate is presented in the table

below for easy reference and comparison.
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Property Value Reference

CAS Number 2445-72-9 [1][2][4][5][6]

Molecular Formula C₉H₁₈O₂ [1][2][4][5][6]

Molecular Weight 158.24 g/mol [1][2][3][4][6]

Appearance Colorless liquid [4][5]

Odor Profile
Fruity, apple, sweet, pineapple,

tropical
[1][6]

Boiling Point 175 - 177 °C [5]

Flash Point 59.44 °C [3][4]

Density
0.853 - 0.862 g/cm³ @ 20-

25°C
[3][4]

Refractive Index 1.391 - 1.421 @ 20°C [3][4][5]

Solubility Soluble in ethanol [3]

Vapor Pressure ~1.09 mmHg @ 25°C [3]

Experimental Protocols
This section details the methodologies for the synthesis and analysis of amyl isobutyrate,

providing a framework for laboratory application.

Enzymatic Synthesis of Amyl Isobutyrate
Enzymatic synthesis is favored for its high specificity and milder reaction conditions, aligning

with green chemistry principles.[4] The following protocol is a general guideline using an

immobilized lipase.

Materials and Equipment:

Enzyme: Immobilized lipase (e.g., Lipozyme TL IM, Novozym 435)[4]

Substrates: Isoamyl alcohol (Isopentyl alcohol) and Butyric acid[4]
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Solvent (optional): n-Heptane or n-Hexane[4]

Apparatus: Shaking incubator or magnetic stirrer with temperature control, reaction vessels,

Gas Chromatograph (GC) for analysis, rotary evaporator.[4]

Procedure:

Reaction Setup: In a screw-capped flask, combine isoamyl alcohol and butyric acid. If a

solvent is used, dissolve the substrates in n-heptane.[5]

Enzyme Addition: Add the immobilized lipase to the substrate mixture. The enzyme-to-

substrate ratio can be optimized for specific conditions.[3]

Incubation: Place the reaction vessel in a shaking incubator or on a magnetic stirrer at a

controlled temperature (e.g., 45°C) and agitation speed (e.g., 240 rpm).[6]

Reaction Monitoring: Periodically withdraw small aliquots from the reaction mixture to

monitor the progress. Analyze the samples using Gas Chromatography (GC) to determine

the concentration of amyl isobutyrate.[4]

Product Recovery: Once the reaction reaches the desired conversion, separate the

immobilized enzyme from the mixture by filtration for potential reuse.[4]

Purification: Remove the solvent (if used) under reduced pressure with a rotary evaporator.

The crude product can be further purified by vacuum distillation if necessary.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Amyl Isobutyrate
GC-MS is a powerful technique for the identification and quantification of amyl isobutyrate.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID) or Mass Spectrometer

(MS).
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Column: A capillary column suitable for ester analysis (e.g., HP-5, SLB-IL76i, or HP-

INNOWAX).[7][8]

Carrier Gas: Helium or Hydrogen.[7]

Oven Temperature Program: An example program could be: start at 80°C, hold for 2 minutes,

then ramp to 200°C at 10°C/min.[4] This can be optimized based on the specific column and

analytes.

Injector and Detector Temperature: Typically set around 250°C.[7]

Sample Preparation:

Standard Solutions: Prepare a series of calibration standards of amyl isobutyrate in a

suitable solvent like hexane or methylene dichloride.[1]

Internal Standard: Add a constant concentration of an internal standard to each calibration

standard and sample to ensure accurate quantification.[1]

Sample Dilution: For clean samples, a direct dilution with the chosen solvent may be

sufficient. For more complex matrices, a liquid-liquid extraction may be necessary.[1]

Analysis Procedure:

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample or standard into the GC.

[4]

Data Acquisition: Run the GC-MS method and acquire the data.

Quantification: Construct a calibration curve by plotting the ratio of the peak area of amyl

isobutyrate to the peak area of the internal standard against the concentration of the

standards. Use this curve to determine the concentration of amyl isobutyrate in the samples.

[1]

Visualized Workflows
The following diagrams, generated using Graphviz, illustrate the workflows for the synthesis

and analysis of amyl isobutyrate.
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Fig. 1: Enzymatic Synthesis Workflow
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Caption: Workflow for the enzymatic synthesis of amyl isobutyrate.
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Fig. 2: GC-MS Analysis Workflow
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Caption: Workflow for the GC-MS analysis of amyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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